8-Chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide
Catalog No.
S9086376
CAS No.
59468-83-6
M.F
C18H13ClFN3O
M. Wt
341.8 g/mol
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CAS Number
59468-83-6
Product Name
8-Chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide
IUPAC Name
8-chloro-6-(2-fluorophenyl)-1-methyl-5-oxido-4H-imidazo[1,5-a][1,4]benzodiazepin-5-ium
Molecular Formula
C18H13ClFN3O
Molecular Weight
341.8 g/mol
InChI
InChI=1S/C18H13ClFN3O/c1-11-21-9-13-10-22(24)18(14-4-2-3-5-16(14)20)15-8-12(19)6-7-17(15)23(11)13/h2-9H,10H2,1H3
InChI Key
FIDBLKWFRFIVLJ-UHFFFAOYSA-N
Canonical SMILES
CC1=NC=C2N1C3=C(C=C(C=C3)Cl)C(=[N+](C2)[O-])C4=CC=CC=C4F
XLogP3
3.4
Hydrogen Bond Acceptor Count
3
Exact Mass
341.0731179 g/mol
Monoisotopic Mass
341.0731179 g/mol
Heavy Atom Count
24
UNII
SP3M57VEE5
Dates
Modify: 2023-11-21
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